1-(4-iodophenyl)pyridin-2(1H)-one

• Molecular Formula: C11H8INO
• Molecular Weight: 297.09 g/mol
• IUPAC Name: 1-(4-iodophenyl)pyridin-2-one
• InChI: InChI=1S/C11H8INO/c12-9-4-6-10(7-5-9)13-8-2-1-3-11(13)14/h1-8H
• InChI Key: JOYHSJPOJSTJGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(C=C1)C2=CC=C(C=C2)I

Description

1-(4-iodophenyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C11H8INO and its molecular weight is 297.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1,4-diiodobenzene 1-1 (4.00 g, 12.1 mmol), 2-hydroxypyridine 1-7 (1.15 g, 12.1 mmol), 8-hydroxyquinoline (176 mg, 1.21 mmol) and K2CO3 (1.74 g, 12.6 mmol) in DMSO (16 mL) was degassed with Ar before being charged with CuI (230 mg, 1.21 mmol). The mixture in a sealed tube was heated at 130° C. overnight. After being cooled to room temperature, H2O and EtOAc were added. It was filtered through celite. The organic phase was separated, dried over Na2SO4, concentrated in vacuo. The residue was purified by a silica gel column, eluted with EtOAc in hexanes (0-70% EtOAc) to give 1-(4-iodophenyl)pyridin-2(1H)-one (1.30 g).

Synthesis routes and methods II

Procedure details

74.1 Using the method described in example 73.1, 1,4-diiodobenzene was reacted with 2-hydroxypyridine to give 1-(4-iodo-phenyl)-1H-pyridin-2-one. Pale yellow solid. MS: 298.1 (M+H)+